Cas no 2171439-72-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid)
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
- 2171439-72-6
- 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid
- EN300-1522744
-
- Inchi: 1S/C23H26N2O6/c1-2-20(22(29)24-12-14(26)11-21(27)28)25-23(30)31-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,14,19-20,26H,2,11-13H2,1H3,(H,24,29)(H,25,30)(H,27,28)/t14?,20-/m0/s1
- InChI Key: ZYAYWTPENZHNKD-LGTGAQBVSA-N
- SMILES: O(C(N[C@H](C(NCC(CC(=O)O)O)=O)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 426.17908655g/mol
- Monoisotopic Mass: 426.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 31
- Rotatable Bond Count: 10
- Complexity: 620
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 125Ų
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1522744-0.05g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-0.1g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-0.25g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-0.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-1.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-2.5g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-5.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-10.0g |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1522744-50mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1522744-100mg |
4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-hydroxybutanoic acid |
2171439-72-6 | 100mg |
$2963.0 | 2023-09-26 |
4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid
Recent Advances in the Study of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS: 2171439-72-6)
The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid (CAS: 2171439-72-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive compounds. Recent studies have explored its potential applications in drug development, particularly in the design of novel protease inhibitors and targeted delivery systems.
One of the key findings from recent research highlights the role of this compound in facilitating the synthesis of complex peptide chains. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability during solid-phase peptide synthesis (SPPS), a widely used method in pharmaceutical manufacturing. Researchers have demonstrated that 2171439-72-6 exhibits high reactivity and selectivity, making it an ideal candidate for the production of structurally diverse peptides with potential therapeutic benefits.
In addition to its synthetic utility, studies have investigated the biological activity of derivatives derived from 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid. Preliminary results suggest that these derivatives may exhibit anti-inflammatory and antimicrobial properties, opening new avenues for the development of treatments for infectious diseases and chronic inflammatory conditions. Further in vitro and in vivo studies are underway to validate these findings and explore their clinical potential.
The latest advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), have enabled researchers to characterize the compound with unprecedented precision. These techniques have been instrumental in identifying impurities and optimizing synthetic protocols to improve yield and purity. Such improvements are critical for scaling up production and ensuring the consistency of pharmaceutical-grade materials.
Looking ahead, the integration of computational modeling and machine learning approaches is expected to further enhance the understanding of 2171439-72-6's molecular interactions. These tools can predict optimal reaction conditions and identify potential modifications to enhance the compound's efficacy and safety. Collaborative efforts between academia and industry are likely to accelerate the translation of these discoveries into practical applications.
In conclusion, the ongoing research on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid underscores its importance in modern drug discovery and development. Its versatility as a synthetic intermediate and its promising biological activities position it as a valuable asset in the quest for innovative therapeutics. Future studies will undoubtedly uncover additional applications and refine its role in addressing unmet medical needs.
2171439-72-6 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-hydroxybutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)